Cas no 102878-16-0 (7-Chloro-1,3-naphthalenedisulfonic Acid)

• Product Name: 7-Chloro-1,3-naphthalenedisulfonic Acid
• CAS No: 102878-16-0
• MF: C₁₀H₇ClO₆S₂
• MW: 322.74
• CID: 5069046
• Update Time: 2025-05-25

7-Chloro-1,3-naphthalenedisulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1,3-naphthalenedisulfonic Acid

• Inchi： 1S/C10H7ClO6S2/c11-7-2-1-6-3-8(18(12,13)14)5-10(9(6)4-7)19(15,16)17/h1-5H,(H,12,13,14)(H,15,16,17)
• InChI Key： JCXXXIALONSNJR-UHFFFAOYSA-N
• SMILES： C1(S(O)(=O)=O)=C2C(C=CC(Cl)=C2)=CC(S(O)(=O)=O)=C1

Experimental Properties

• Solubility: Methanol; Water

7-Chloro-1,3-naphthalenedisulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on 7-Chloro-1,3-naphthalenedisulfonic Acid

7-Chloro-1,3-naphthalenedisulfonic Acid (CAS No. 102878-16-0): A Comprehensive Guide to Its Properties and Applications

7-Chloro-1,3-naphthalenedisulfonic Acid (CAS No. 102878-16-0) is a specialized organic compound widely recognized for its unique chemical properties and versatile applications in industrial and research settings. This naphthalene-based sulfonic acid derivative is particularly valued for its role as an intermediate in the synthesis of dyes, pharmaceuticals, and advanced materials. With the increasing demand for high-performance chemical intermediates, this compound has garnered significant attention in recent years.

The molecular structure of 7-Chloro-1,3-naphthalenedisulfonic Acid features a naphthalene backbone substituted with two sulfonic acid groups and a chlorine atom, contributing to its high water solubility and reactivity. These characteristics make it an excellent candidate for applications requiring polar solvents or acidic conditions. Researchers and manufacturers often seek this compound for its ability to facilitate complex chemical reactions, particularly in the production of azo dyes and fluorescent markers.

In the context of current trends, 7-Chloro-1,3-naphthalenedisulfonic Acid aligns with the growing interest in sustainable chemistry and green synthesis. Many users search for eco-friendly alternatives to traditional chemical processes, and this compound’s efficiency in catalytic reactions positions it as a potential solution. Additionally, its role in bioconjugation and protein labeling has made it relevant in biomedical research, addressing common queries about molecular probes and diagnostic reagents.

From an industrial perspective, the demand for 7-Chloro-1,3-naphthalenedisulfonic Acid is driven by its utility in textile auxiliaries and specialty chemicals. Its compatibility with various substrates and ability to enhance color fastness make it a preferred choice for dye manufacturers. Furthermore, its application in electronic materials, such as conductive polymers, reflects its adaptability to emerging technologies. This versatility answers frequent search queries about multifunctional chemical intermediates and their role in modern manufacturing.

Quality control and purity are critical factors for users of 7-Chloro-1,3-naphthalenedisulfonic Acid. Analytical techniques like HPLC and mass spectrometry are commonly employed to ensure its consistency, addressing concerns about batch-to-batch variability. Suppliers often highlight these aspects to meet the stringent requirements of pharmaceutical-grade chemicals and research reagents, which are frequent search terms among professionals.

In summary, 7-Chloro-1,3-naphthalenedisulfonic Acid (CAS No. 102878-16-0) stands out as a pivotal compound in both traditional and cutting-edge applications. Its relevance to sustainable chemistry, biomedical research, and advanced materials ensures its continued prominence in scientific and industrial discourse. As the demand for high-purity intermediates grows, this compound remains a key player in addressing contemporary challenges and opportunities in chemistry.